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Compound of Interest

Compound Name: TI17

Cat. No.: B15544733 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and environmental compliance is paramount. The proper handling and disposal of TI17, a high-

strength titanium alloy (Ti-5Al-2Sn-2Zr-4Mo-4Cr), is a critical aspect of laboratory management.

While solid forms of TI17 are generally considered non-hazardous, the fine powders, dust, and

shavings generated during research and development activities pose significant safety risks

and necessitate specific disposal protocols. Adherence to these procedures mitigates risks and

ensures a safe laboratory environment.

Waste Stream Management and Disposal Protocols
The approach to TI17 disposal is contingent on the physical state of the waste material.

Different forms of the alloy require distinct handling and disposal pathways to ensure safety

and regulatory compliance.

Solid Waste (Non-hazardous): Solid pieces of TI17 alloy are typically classified as non-

hazardous. The preferred method of disposal for this form of waste is recycling, owing to the

high value of titanium alloys.

Collection: Collect solid waste in a durable, clearly labeled container designated for "Non-

hazardous TI17 Solid Waste for Recycling."

Disposal: Contact a certified metals recycling vendor that specializes in titanium alloys.

Provide the vendor with a comprehensive description of the waste material.
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Fine Powders, Dust, and Shavings (Potentially Hazardous): Fine particulates of TI17 are

potentially hazardous and can be ignitable. Therefore, all operations that generate these

materials, such as grinding, sawing, or milling, must be conducted in a well-ventilated area,

preferably within a fume hood or an enclosure with a dedicated dust collection system. It is also

crucial to use spark-resistant tools for handling and collection.

Personal Protective Equipment (PPE): To prevent eye and skin contact, appropriate PPE,

including safety glasses with side shields, a cotton laboratory coat, and protective gloves,

must be worn at all times.

Segregation and Labeling: Collect fine powders, dust, and shavings in a separate, sealed

container that is clearly labeled: "Hazardous Waste: Ignitable Titanium Alloy Powder (TI17)."

Passivation: To reduce the reactivity of fine TI17 waste, a passivation step is recommended.

This process creates a protective oxide layer on the surface of the particles.

Quantitative Data for TI17 Waste Management
The following table summarizes key quantitative data for the safe handling and disposal of TI17
alloy waste, particularly in its fine particulate form. This information is essential for conducting

risk assessments and ensuring compliance with regulatory standards.
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Parameter Value / Classification
Regulatory Body /
Standard

EPA Hazardous Waste Code
Potentially D001 (Ignitability)

for fine powders and dust
EPA / RCRA

Minimum Ignition Energy (MIE) 3-30 mJ N/A

Minimum Ignition Temperature

(MIT)
300-700°C N/A

OSHA Permissible Exposure

Limit (PEL) for Titanium

Dioxide

15 mg/m³ (Total Dust) OSHA

Passivation Solution (Nitric

Acid)
20-50% by volume ASTM A967

Passivation Immersion Time 20-30 minutes ASTM A967

Passivation Temperature Room Temperature to 60°C ASTM A967

To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for TI17 Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544733#ti17-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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